Cas no 1807223-72-8 (Methyl 2-cyano-4,6-diethylphenylacetate)

• Product Name: Methyl 2-cyano-4,6-diethylphenylacetate
• CAS No: 1807223-72-8
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5009335
• Update Time: 2023-08-25

Methyl 2-cyano-4,6-diethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4,6-diethylphenylacetate

• Inchi： 1S/C14H17NO2/c1-4-10-6-11(5-2)13(8-14(16)17-3)12(7-10)9-15/h6-7H,4-5,8H2,1-3H3
• InChI Key： OOOOTPWNTGIEEB-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(C#N)=CC(CC)=CC=1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 305
• XLogP3: 3
• Topological Polar Surface Area: 50.1